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These comprehensive guidelines are intended for researchers, scientists, and drug

development professionals involved in preclinical and clinical studies using the Fibroblast

Activation Protein Inhibitor (FAPI) tracer, FAPI-74. This document provides detailed information

on dosimetry, radiation safety, and experimental protocols to ensure safe and effective use of

18F-FAPI-74 and 68Ga-FAPI-74 in imaging studies.

Introduction to FAPI-74
Fibroblast Activation Protein (FAP) is a transmembrane serine protease that is overexpressed

on cancer-associated fibroblasts (CAFs) in the stroma of a wide variety of tumors, while its

expression in normal adult tissues is low.[1][2] This differential expression makes FAP an

attractive target for diagnostic imaging and targeted therapy. FAPI-74 is a quinoline-based

inhibitor of FAP that can be labeled with positron-emitting radionuclides, such as Gallium-68

(68Ga) and Fluorine-18 (18F), for Positron Emission Tomography (PET) imaging.[3][4][5] The

ability to label FAPI-74 with either 68Ga (T1/2 ≈ 68 min) or 18F (T1/2 ≈ 110 min) offers

flexibility for clinical use, allowing for both on-site production with a generator (68Ga) and

centralized production with a cyclotron (18F).[5][6][7][8]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b12387594#bc-rfq
https://www.benchchem.com/product/b12387594/docs?utm_src=pdf-body#application-notes-and-protocols-for-fapi-74-studies-dosimetry-and-radiation-safety
https://www.benchchem.com/product/b12387594/docs?utm_src=pdf-body#application-notes-and-protocols-for-fapi-74-studies-dosimetry-and-radiation-safety
https://www.benchchem.com/product/b12387594/docs?utm_src=pdf-body#application-notes-and-protocols-for-fapi-74-studies-dosimetry-and-radiation-safety
https://www.benchchem.com/product/b12387594/docs?utm_src=pdf-body#application-notes-and-protocols-for-fapi-74-studies-dosimetry-and-radiation-safety
https://pmc.ncbi.nlm.nih.gov/articles/PMC7487063/
https://www.tandfonline.com/doi/full/10.4161/cbt.13.3.18696
https://www.benchchem.com/product/b12387594/docs?utm_src=pdf-body#application-notes-and-protocols-for-fapi-74-studies-dosimetry-and-radiation-safety
https://jnm.snmjournals.org/content/jnumed/early/2020/06/26/jnumed.120.245084.full.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8679591/
https://jnm.snmjournals.org/content/early/2020/09/18/jnumed.120.245084
https://www.benchchem.com/product/b12387594/docs?utm_src=pdf-body#application-notes-and-protocols-for-fapi-74-studies-dosimetry-and-radiation-safety
https://jnm.snmjournals.org/content/early/2020/09/18/jnumed.120.245084
https://www.researchgate.net/publication/342497220_FAPI-74_PETCT_Using_Either_18_F-AlF_or_Cold-kit_68_Ga-labeling_Biodistribution_Radiation_Dosimetry_and_Tumor_Delineation_in_Lung_Cancer_Patients
https://pubmed.ncbi.nlm.nih.gov/32591493/
https://sofie.com/2021/02/24/fapi-74-pet-ct-using-either-18-f-alf-or-cold-kit-68-ga-labeling-biodistribution-radiation-dosimetry-and-tumor-delineation-in-lung-cancer-patients/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387594?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Radiation Dosimetry and Safety
Understanding the radiation dosimetry of FAPI-74 is crucial for ensuring patient safety and

adhering to regulatory guidelines. The effective dose is a measure of the overall radiation-

induced risk to the body.

Effective Dose
Studies have shown that FAPI-74 has a favorable radiation dosimetry profile. The effective

dose for both 18F-FAPI-74 and 68Ga-FAPI-74 is comparable to or lower than other commonly

used PET tracers.[4][5][6]

Table 1: Effective Dose of FAPI-74 Tracers

Radiotracer
Effective Dose
(mSv/100 MBq)

Dosimetry
Software

Reference

18F-FAPI-74 1.4 ± 0.2 OLINDA/EXM 1.1 [4][5][6][7][9]

18F-FAPI-74 1.2 ± 0.1 IDAC-Dose 2.1 [3][9]

68Ga-FAPI-74 1.6 OLINDA/EXM 1.1 [4][5][6][7][9]

68Ga-FAPI-74 1.4 IDAC-Dose 2.1 [3][4][9]

For a typical administered activity of 259 ± 26 MBq of 18F-FAPI-74, the effective dose is

approximately 3-4 mSv.[4][9] For a typical 185 MBq administration of 68Ga-FAPI-74, the

effective dose is around 3.0 mSv.[4][9] The lower radiation burden of 18F-FAPI-74 compared to

18F-FDG is attributed to its faint physiological uptake in the brain and liver.[3][4]

Biodistribution and Organ Doses
The biodistribution of FAPI-74 is characterized by rapid renal clearance and low nonspecific

uptake in most normal organs.[3][4] This leads to high tumor-to-background contrast.

Table 2: Absorbed Doses in Major Organs for 18F-FAPI-74 and 68Ga-FAPI-74 (mGy/MBq)
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Organ
18F-FAPI-74
(OLINDA/EXM)

68Ga-FAPI-74
(OLINDA/EXM)

Kidneys 0.049 ± 0.011 0.044

Bladder Wall 0.038 ± 0.015 0.040

Spleen 0.013 ± 0.003 0.011

Liver 0.012 ± 0.002 0.011

Red Marrow 0.009 ± 0.001 0.009

Lungs 0.007 ± 0.001 0.007

Heart Wall 0.007 ± 0.001 0.007

Brain 0.004 ± 0.001 0.004

Data adapted from Giesel et al., J Nucl Med, 2021.[4]

The highest absorbed doses are typically observed in the kidneys and bladder wall, consistent

with the renal excretion pathway of the tracer.

Experimental Protocols
The following protocols provide a detailed methodology for key experiments involving FAPI-74.

Radiolabeling of FAPI-74
This method utilizes an aluminum-fluoride complex for labeling.

Preparation: A solution of FAPI-74 (4 mM) is prepared.

Reaction Mixture: In a reaction vessel, combine 6 µL of AlCl₃ in water (10 mM) and 300 µL of

dimethyl sulfoxide (DMSO).[3]

Incubation: Incubate the mixture for 5 minutes at room temperature.[3]

Addition of FAPI-74: Add 20 µL of the FAPI-74 solution to the reaction mixture.[3]
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Radiolabeling: Add the desired amount of [18F]Fluoride.

Heating: Heat the reaction mixture at 95 °C for 15 minutes.[3][10]

Purification: After cooling, the mixture is diluted with water and purified using a solid-phase

extraction (SPE) cartridge (e.g., Waters Oasis HLB Plus Light).[3]

Elution and Formulation: The final product is eluted with ethanol, diluted with 0.9% saline,

and buffered before sterile filtration.[3]

This protocol is suitable for on-site preparation using a 68Ge/68Ga generator.

Preparation: Prepare a solution of FAPI-74 (4 mM in water).

Reaction Mixture: In a sterile vial, combine 15 µL of the FAPI-74 solution, 310 µL of sodium

acetate (2.5 M in water), and 0.50 mL of ethanol.[3]

Radiolabeling: Add 1.00 mL of the 68Ge/68Ga generator eluate (in 0.6 M HCl).[3]

Incubation: Incubate the reaction mixture for 15 minutes at room temperature.[3]

Purification: Purify the labeled product using an SPE cartridge as described for the 18F-

labeling.[3]

Formulation: The final product is formulated in a similar manner to the 18F-labeled tracer.
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Radiolabeling Workflow for FAPI-74

18F-AlF Labeling 68Ga Labeling (Cold-Kit)

[18F]Fluoride

Mix with AlCl3 and DMSO

Add FAPI-74

Heat at 95°C

SPE Purification

Formulation

[18F]AlF-FAPI-74

[68Ga]Gallium from Generator

Mix with FAPI-74, Sodium Acetate, and Ethanol

Incubate at Room Temperature

SPE Purification

Formulation

[68Ga]Ga-FAPI-74
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Radiolabeling workflows for 18F- and 68Ga-FAPI-74.

Patient Preparation and Administration
Patient Consent: Obtain written informed consent from the patient.

Pre-medication: No specific pre-medication is generally required.

Fasting: Unlike 18F-FDG, fasting is not necessary for FAPI-74 PET imaging.

Tracer Administration: Administer the radiotracer intravenously. The typical administered

activity for 18F-FAPI-74 is 259 ± 26 MBq, and for 68Ga-FAPI-74 is 263 MBq.[4][5][7] All

patients should be monitored for any adverse events following administration.[11]

PET/CT Imaging Protocol
Uptake Time: The optimal time for image acquisition is approximately 1 hour post-injection,

as this provides the highest tumor-to-background contrast.[6][7][9]

Imaging Series: For dosimetry studies, dynamic or static whole-body scans can be acquired

at multiple time points, such as 10 minutes, 1 hour, and 3 hours post-injection.[4][5][6][7]

Scanner: A standard clinical PET/CT scanner is used.

CT Scan: A low-dose CT scan is performed for attenuation correction and anatomical

localization.

PET Scan: The PET acquisition is typically performed from the head to the mid-thigh.

Image Reconstruction: Images are reconstructed using standard algorithms (e.g., Ordered

Subset Expectation Maximization - OSEM).
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FAPI-74 PET/CT Imaging Workflow

Patient Preparation (No Fasting)

Intravenous Administration of FAPI-74

Uptake Phase (approx. 1 hour)

Low-Dose CT Scan

PET Scan

Image Reconstruction

Image Analysis and Dosimetry Calculation
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General workflow for FAPI-74 PET/CT imaging.

Dosimetry Calculation
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Image Analysis: Regions of interest (ROIs) are drawn on the PET images for source organs

(e.g., liver, kidneys, spleen, bladder) and tumors at each time point.

Time-Activity Curves: Time-activity curves are generated for each source organ to determine

the total number of disintegrations.

Dosimetry Software: The absorbed doses are calculated using software such as

OLINDA/EXM (Organ Level Internal Dose Assessment/Exponential Modeling) or IDAC-Dose

(Internal Dose Assessment Code).[4][5][6][7][9] These programs use standardized human

phantom models to estimate the radiation dose to various organs and the whole body.

FAP Signaling Pathway
FAP plays a role in several signaling pathways that promote tumor growth, proliferation, and

invasion.[1][2] Understanding these pathways is important for the development of FAP-targeted

therapies. FAP has been shown to influence the PI3K/Akt and Sonic Hedgehog (SHH)/Gli1

signaling pathways.[12][13][14]
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Simplified FAP Signaling Pathways

PI3K/Akt Pathway SHH/Gli1 Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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